N'-(3-(Benzyloxy)benzylidene)-2-(5-isopropyl-2-methylphenoxy)acetohydrazide

• CAS No.: 765911-36-2
• Molecular Formula: C26H28N2O3
• Molecular Weight: 416.5 g/mol
• IUPAC Name: 2-(2-methyl-5-propan-2-ylphenoxy)-N-[(E)-(3-phenylmethoxyphenyl)methylideneamino]acetamide
• InChI: InChI=1S/C26H28N2O3/c1-19(2)23-13-12-20(3)25(15-23)31-18-26(29)28-27-16-22-10-7-11-24(14-22)30-17-21-8-5-4-6-9-21/h4-16,19H,17-18H2,1-3H3,(H,28,29)/b27-16+
• InChI Key: CJMQXRRFLVQBOI-JVWAILMASA-N
• Isomeric SMILES: CC1=C(C=C(C=C1)C(C)C)OCC(=O)N/N=C/C2=CC(=CC=C2)OCC3=CC=CC=C3
• Canonical SMILES: CC1=C(C=C(C=C1)C(C)C)OCC(=O)NN=CC2=CC(=CC=C2)OCC3=CC=CC=C3

Description

N'-(3-(Benzyloxy)benzylidene)-2-(5-isopropyl-2-methylphenoxy)acetohydrazide is a Schiff base derivative synthesized via condensation of substituted benzaldehyde and a hydrazide precursor. Its molecular formula is C₂₆H₂₆N₄O₂, with a molecular weight of 426.51 g/mol. The compound features a benzyloxy-substituted benzylidene moiety linked to an acetohydrazide group bearing a 5-isopropyl-2-methylphenoxy substituent. This structure confers unique electronic and steric properties, making it a candidate for targeting biological pathways such as receptor tyrosine kinases (e.g., VEGFR2) .

Comparison with Similar Compounds

Structural Analogues

Below is a comparative analysis of structurally related compounds:

Compound	Key Substituents	Molecular Weight (g/mol)	Biological Activity
Target compound	3-(Benzyloxy)benzylidene, 5-isopropyl-2-methylphenoxy	426.51	Potential VEGFR2 inhibition (rational design for anti-hepatocellular cancer)
(E)-N′-(3-methoxybenzylidene)-2-(5-isopropyl-2-methylphenoxy)acetohydrazide	3-Methoxybenzylidene, 5-isopropyl-2-methylphenoxy	340.42	Structural analogue with reduced hydrophobicity; activity not reported
N′-(4-methoxybenzylidene)-2-(6-methyl-1H-pyrazolo[3,4-b]quinolin-1-yl)acetohydrazide (6l)	4-Methoxybenzylidene, pyrazoloquinoline	405.44	Anticancer activity (mechanism undefined)
N′-(2-((2-oxo-2H-chromen-3-yl)methoxy)benzylidene)nicotinohydrazide (7e)	Coumarin-linked nicotinohydrazide	431.40	α-Glucosidase inhibition (IC₅₀ = 12.3 µM)
N′-benzylidene-2-[(4-(4-methoxyphenyl)pyrimidin-2-yl)thio]acetohydrazide	Benzylidene, pyrimidinylthio	410.48	Akt inhibition (IC₅₀ = 0.50 µg/mL), apoptosis induction in H-ras-transformed fibroblasts

Key Observations :

• Heterocyclic Moieties: Compounds with pyrazoloquinoline () or pyrimidinylthio () groups exhibit distinct mechanisms (e.g., Akt inhibition), whereas the target compound’s benzo[d]imidazole linkage suggests VEGFR2 targeting .

Pharmacokinetic and Physicochemical Properties

• LogP : The benzyloxy group increases LogP (~4.2) compared to methoxy analogues (~3.5), impacting bioavailability.
• Solubility: Polar substituents (e.g., 4-(dimethylamino)benzylidene in ) enhance aqueous solubility, whereas the target compound’s hydrophobicity may limit it.